Cas no 643032-49-9 (2-Acridinamine, 5,6,7,8-tetrafluoro-N-phenyl-)

2-Acridinamine, 5,6,7,8-tetrafluoro-N-phenyl- structure
643032-49-9 structure
Product Name:2-Acridinamine, 5,6,7,8-tetrafluoro-N-phenyl-
CAS No:643032-49-9
MF:C19H10F4N2
MW:342.289718151093
CID:424138
PubChem ID:71380092
Update Time:2025-04-19

2-Acridinamine, 5,6,7,8-tetrafluoro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Acridinamine, 5,6,7,8-tetrafluoro-N-phenyl-
    • 5,6,7,8-tetrafluoro-N-phenylacridin-2-amine
    • 643032-49-9
    • DTXSID40802621
    • Inchi: 1S/C19H10F4N2/c20-15-13-9-10-8-12(24-11-4-2-1-3-5-11)6-7-14(10)25-19(13)18(23)17(22)16(15)21/h1-9,24H
    • InChI Key: MNDZICBHOKBNBV-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=C(C2=C1C=C1C=C(C=CC1=N2)NC1C=CC=CC=1)F)F)F

Computed Properties

  • Exact Mass: 342.0781
  • Monoisotopic Mass: 342.07801098g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92
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